2-Isobutyrylcyclohexanone
Overview
Description
2-Isobutyrylcyclohexanone, also known as 2-(2-Methyl-1-oxopropyl)cyclohexanone, is a chemical compound with the molecular formula C10H16O2 . It has a molecular weight of 168.23 .
Synthesis Analysis
The synthesis of 2-Isobutyrylcyclohexanone can be accomplished from Cyclohexanone and Isobutyryl chloride . The reaction involves the use of lithium hexamethyldisilazane in tert-butyl methyl ether and toluene at 0°C .Molecular Structure Analysis
The molecular structure of 2-Isobutyrylcyclohexanone consists of a cyclohexanone ring with an isobutyryl group attached .Physical And Chemical Properties Analysis
2-Isobutyrylcyclohexanone is a liquid at room temperature . It has a density of 1.0076 g/mL at 25°C .Scientific Research Applications
Application 1: Catalysis in N-Arylation of Adamantane-Containing Amines
- Summary of the Application: 2-Isobutyrylcyclohexanone is used as a ligand in the N-Arylation of adamantane-containing amines. This process involves the formation of carbon–heteroatom bonds (C–N, C–O, C–S) under considerably milder conditions than in the traditional Ullmann syntheses .
- Methods of Application or Experimental Procedures: The N-arylation was performed in the presence of copper (I) iodide and various bidentate ligands, one of which was 2-isobutyrylcyclohexanone . The reaction was carried out in DMSO using copper (I) iodide and copper nanoparticles in the presence of various ligands as catalysts .
- Results or Outcomes: In all cases, 2-isobutyrylcyclohexanone turned out to be the most efficient ligand, and higher yields of the arylation products were obtained in the presence of copper nanoparticles . The nanocatalyst can be recycled 9 times without significant loss of yield .
Application 2: N-(hetero)arylation of Amino Acids in Water
- Summary of the Application: 2-Isobutyrylcyclohexanone is used as a β-diketone ligand in an environmentally benign, mild, cost-effective and gram-scalable copper-catalyzed method for the N-(hetero)arylation of zwitterionic natural and unnatural amino acids .
- Methods of Application or Experimental Procedures: The N-(hetero)arylation was performed using 2-isobutyrylcyclohexanone as a β-diketone ligand and aryl bromides as coupling partners in water for 50 min at 90 °C under microwave irradiation .
- Results or Outcomes: Electronically and sterically diverse aryl coupling partners were inserted efficiently, including challenging heteroaryl electrophilic partners in high yields without affecting the enantiopurity of the product .
Safety And Hazards
The safety data sheet for 2-Isobutyrylcyclohexanone indicates that it is harmful if swallowed and causes serious eye irritation . It is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the GHS classification .
Relevant Papers One relevant paper found discusses the use of 2-Isobutyrylcyclohexanone in the selective N-arylation of aminoalcohols . The paper highlights the compound’s utility in achieving selectivity in copper-catalyzed arylation reactions .
properties
IUPAC Name |
2-(2-methylpropanoyl)cyclohexan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O2/c1-7(2)10(12)8-5-3-4-6-9(8)11/h7-8H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFOYYSGBGILOQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C1CCCCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90466818 | |
Record name | 2-Isobutyrylcyclohexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90466818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Isobutyrylcyclohexanone | |
CAS RN |
39207-65-3 | |
Record name | 2-Isobutyrylcyclohexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90466818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Isobutyrylcyclohexanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.